2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole

• Molecular Formula: C13H16N2O4S
• Molecular Weight: 296.34 g/mol
• IUPAC Name: 2-ethylsulfanyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C13H16N2O4S/c1-5-20-13-15-14-12(19-13)8-6-9(16-2)11(18-4)10(7-8)17-3/h6-7H,5H2,1-4H3
• InChI Key: NAFVYXAWZQKUHH-UHFFFAOYSA-N
• SMILES: CCSC1=NN=C(O1)C2=CC(=C(C(=C2)OC)OC)OC

Description

2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole is not fully understood. However, studies have suggested that the compound may exert its biological activity through the inhibition of certain enzymes or proteins. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting the growth of cancer cells. In addition, the compound has been shown to have anti-microbial activity against a variety of microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole in lab experiments is its relatively simple synthesis method. In addition, the compound has shown potential in a variety of scientific research applications, making it a versatile tool for researchers. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research involving 2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole. One direction is to further investigate its anti-inflammatory and anti-cancer properties, with the goal of developing new treatments for these conditions. Another direction is to investigate its potential as a fluorescent probe for the detection of metal ions, as well as its potential use as a ligand for metal complexes. Finally, further research is needed to fully understand the compound's mechanism of action and to identify potential targets for its activity.

Synthesis Methods

The synthesis of 2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole involves the reaction of 3,4,5-tris(methyloxy)benzohydrazide with ethyl chloroacetate in the presence of sodium ethoxide. The resulting product is then reacted with sulfur to obtain the final compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-(Ethylsulfanyl)-5-[3,4,5-tris(methyloxy)phenyl]-1,3,4-oxadiazole has shown potential in a variety of scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been investigated for its potential use as a fluorescent probe for the detection of metal ions. The compound has also been studied for its potential use as a ligand for metal complexes.